Cas no 628703-30-0 (O-(5-nitrothiophen-2-yl)methylhydroxylamine)

O-(5-nitrothiophen-2-yl)methylhydroxylamine is a specialized organic compound featuring a nitro-substituted thiophene core linked to a hydroxylamine functional group via a methylene bridge. This structure imparts reactivity suitable for applications in heterocyclic synthesis, particularly in the preparation of nitro-substituted thienyl derivatives. The nitro group enhances electrophilic character, facilitating nucleophilic substitution or reduction reactions, while the hydroxylamine moiety offers versatility as a building block for further functionalization. Its stability under controlled conditions and compatibility with selective transformations make it valuable in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions due to potential sensitivity to moisture and oxygen.

O-(5-nitrothiophen-2-yl)methylhydroxylamine structure

628703-30-0 structure

Product Name:O-(5-nitrothiophen-2-yl)methylhydroxylamine

CAS No:628703-30-0

MF:C₅H₆N₂O₃S

MW:174.177739620209

CID:1641439

PubChem ID:85889444

Update Time:2025-05-28

O-(5-nitrothiophen-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

- Hydroxylamine, O-[(5-nitro-2-thienyl)methyl]-
- O-(5-nitrothiophen-2-yl)methylhydroxylamine
- EN300-2000899
- 628703-30-0
- O-[(5-nitrothiophen-2-yl)methyl]hydroxylamine
- Inchi： 1S/C5H6N2O3S/c6-10-3-4-1-2-5(11-4)7(8)9/h1-2H,3,6H2
- InChI Key： NXNWNSNGRZDQMD-UHFFFAOYSA-N
- SMILES： S1C(=CC=C1CON)[N+](=O)[O-]

Computed Properties

Exact Mass: 174.00998
Monoisotopic Mass: 174.00991323g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 109Å²

Experimental Properties

PSA: 78.39

O-(5-nitrothiophen-2-yl)methylhydroxylamine Pricemore >>

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